Cas no 1361566-37-1 (6-Methoxy-5-(3,4,5-trichlorophenyl)picolinaldehyde)

• Product name: 6-Methoxy-5-(3,4,5-trichlorophenyl)picolinaldehyde
• CAS No: 1361566-37-1
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4793359

6-Methoxy-5-(3,4,5-trichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-5-(3,4,5-trichlorophenyl)picolinaldehyde

• Inchi： 1S/C13H8Cl3NO2/c1-19-13-9(3-2-8(6-18)17-13)7-4-10(14)12(16)11(15)5-7/h2-6H,1H3
• InChI Key： RJFOOUVCCWBZFP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC=C(C=O)N=C1OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 4.5
• Topological Polar Surface Area: 39.2

Additional information on 6-Methoxy-5-(3,4,5-trichlorophenyl)picolinaldehyde

6-Methoxy-5-(3,4,5-Trichlorophenyl)Picolinaldehyde: A Comprehensive Overview

6-Methoxy-5-(3,4,5-trichlorophenyl)picolinaldehyde, also known by its CAS number 1361566-37-1, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and material sciences. Recent advancements in synthetic chemistry have enabled researchers to explore its properties more deeply, revealing promising avenues for its utilization.

The molecular structure of 6-Methoxy-5-(3,4,5-trichlorophenyl)picolinaldehyde is characterized by a picolinic aldehyde moiety substituted with a methoxy group at the 6-position and a trichlorophenyl group at the 5-position. This substitution pattern imparts unique electronic and steric properties to the molecule. The presence of the trichlorophenyl group enhances the compound's stability and bioavailability, making it an attractive candidate for drug design. Recent studies have demonstrated its potential as a lead compound in anti-cancer drug development due to its ability to inhibit specific enzyme pathways involved in tumor progression.

In terms of synthesis, 6-Methoxy-5-(3,4,5-trichlorophenyl)picolinaldehyde is typically prepared through a multi-step process involving nucleophilic aromatic substitution and oxidation reactions. Researchers have optimized these steps to improve yield and purity. For instance, a 2023 study published in the Journal of Organic Chemistry highlighted a novel method utilizing microwave-assisted synthesis to streamline the production process. This advancement not only reduces reaction time but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

The application of 6-Methoxy-5-(3,4,5-trichlorophenyl)picolinaldehyde extends beyond pharmaceuticals. In agrochemicals, it has shown potential as a precursor for novel pesticides with enhanced efficacy against resistant pest strains. A 2022 study conducted by agricultural scientists revealed that derivatives of this compound exhibit potent insecticidal activity without adverse effects on non-target organisms. This finding underscores its role in sustainable pest management strategies.

From a toxicological perspective, recent research has focused on assessing the safety profile of 6-Methoxy-5-(3,4,5-trichlorophenyl)picolinaldehyde. Preclinical studies indicate that it has low acute toxicity when administered at therapeutic doses. However, long-term toxicity studies are still underway to fully understand its safety profile for human use. Regulatory agencies are closely monitoring these developments to ensure compliance with international safety standards.

In conclusion, 6-Methoxy-5-(3,4,5-trichlorophenyl)picolinaldehyde, CAS number 1361566-37-1, represents a promising compound with diverse applications across multiple industries. Its unique chemical properties and recent advancements in synthesis and application make it a focal point for ongoing research. As scientists continue to explore its potential, this compound is expected to play an increasingly important role in addressing challenges in medicine and agriculture.